Cas no 1361541-25-4 (2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1361541-25-4
• MF: C₁₃H₅Cl₃F₃NO
• MW: 354.539110898972
• CID: 4965877
• Update Time: 2025-08-04

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H5Cl3F3NO/c14-9-2-1-8(10(15)11(9)16)12-6(5-21)3-7(4-20-12)13(17,18)19/h1-5H
• InChI Key： IJYHFBQSKLGMCF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C=O)=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 352.938881 g/mol
• Monoisotopic Mass: 352.938881 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30
• Molecular Weight: 354.5

Additional information on 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde

2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1361541-25-4) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a trichlorophenyl group and a trifluoromethyl group attached to a nicotinaldehyde backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial purposes.

The synthesis of CAS No. 1361541-25-4 involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have highlighted the importance of optimizing synthesis pathways to enhance yield and purity. Researchers have explored the use of transition metal catalysts and novel solvents to streamline the production process, ensuring scalability for industrial applications.

One of the most notable features of 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde is its versatility in chemical reactivity. The trichlorophenyl group contributes to aromatic stability and electronic properties, while the trifluoromethyl group introduces fluorine-based reactivity. These characteristics make the compound a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials development.

Recent research has focused on the application of CAS No. 1361541-25-4 as an intermediate in drug discovery programs. Its ability to participate in various coupling reactions and cyclization processes has been extensively studied. For instance, scientists have utilized this compound in the construction of bioactive molecules with potential anti-cancer and anti-inflammatory properties.

In addition to its role in pharmaceuticals, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde has shown promise in agrochemical applications. Its fluorinated structure enhances stability against environmental degradation, making it suitable for use in pesticides and herbicides. Researchers have also investigated its ability to act as a precursor for developing resistance-breaking compounds against pests and pathogens.

The environmental impact of CAS No. 1361541-25-4 has been a subject of recent studies. Scientists have evaluated its biodegradation pathways under various conditions to assess its safety for large-scale use. Findings indicate that the compound undergoes efficient microbial degradation under aerobic conditions, reducing potential risks to ecosystems.

From a structural perspective, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde exhibits a high degree of symmetry and rigidity due to its aromatic backbone. This structural integrity contributes to its thermal stability and resistance to oxidation. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm its molecular structure and analyze its vibrational modes.

The optical properties of CAS No. 1361541-25-4 have also been explored for applications in optoelectronics and photonics. Researchers have reported that the compound exhibits strong absorption bands in the visible spectrum, making it a potential candidate for dye-sensitized solar cells (DSSCs). Ongoing studies aim to optimize its electronic properties for enhanced photovoltaic efficiency.

In conclusion, 2-(2,3,4-Trichlorophenyl)-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1361541-25-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations.